(79Br)Hydrogen bromide

• CAS RN: 14336-94-8
• Molecular Formula: BrH
• Molecular Weight: 79.9263 g/mol
• IUPAC Name: bromane
• InChI: InChI=1S/BrH/h1H/i1-1
• InChI Key: CPELXLSAUQHCOX-BJUDXGSMSA-N
• Isomeric SMILES: [79BrH]
• SMILES: Br
• synonyms: Bromine; Bromine 79; Bromine-79

Description

Hydrogen bromide (HBr) is a colorless gas that is highly soluble in water. It is a strong acid and is commonly used in the chemical industry for various applications. One of the most important applications of hydrogen bromide is in the synthesis of organic compounds.

Scientific Research Applications

Hydrogen Production and Energy Storage

• Hydrogen Production from Hydrocarbons : HBr is a potential intermediate for hydrogen production by electrolysis, offering advantages like low cell potential and high solubility in water. The efficiency of HBr production from hydrocarbon precursors, such as the reaction of methane and bromine at elevated temperatures, has been studied for possible application in reactor design (Bradshaw & Larson, 2003).
• Hydrogen-Bromine Fuel Cells : HBr fuel cells and electrolyzers, used in electrical energy storage systems and hydrogen production, benefit from the high reversibility of both hydrogen and bromine electrodes. This allows for efficient energy storage and hydrogen oxidation, although challenges exist with bromine species poisoning the hydrogen electrode catalyst (Peled, Blum, & Goor, 2009).

Environmental and Atmospheric Studies

• Stratospheric Bromine Sink : HBr is a principal bromine sink species affecting ozone loss chemistry in the stratosphere. Understanding its concentration and distribution is crucial for atmospheric science and modeling (Nolt et al., 1997).

Materials Science and Engineering

• Bromination of Zinc Oxide : Research indicates that HBr evolved during thermal decomposition of certain compounds can be used for selective bromination and evaporation of zinc oxide. This has implications in materials processing and waste management (Grabda et al., 2009).
• Materials Selection for HBr Service : Compatibility of HBr with various materials of construction, like stainless steel and Hastelloy, is critical for designing specialty gas delivery systems. This study is essential in preventing corrosion and reactive species formation in industrial applications (Smudde et al., 1995).

Chemical Processes and Reactions

• Hydrogen Bromide in Syngas : The impact of HBr as an impurity in syngas on the catalytic activity and deactivation of Ni-based catalysts used in tar reforming and water-gas shift reactions is significant. This research helps in understanding catalyst poisoning and designing more robust systems (Mohamed et al., 2021).